4-(1H-benzimidazol-6-yl)-N,N-dimethylbenzamide

• IUPAC Name: 4-(3H-benzimidazol-5-yl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H15N3O/c1-19(2)16(20)12-5-3-11(4-6-12)13-7-8-14-15(9-13)18-10-17-14/h3-10H,1-2H3,(H,17,18)
• InChI Key: XUHCUIRFUMXRQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC3=C(C=C2)N=CN3
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

Benzimidazole is a type of organic compound that’s made up of a benzene ring fused to an imidazole ring. It’s a heterocyclic aromatic organic compound that’s colorless and solid. Benzimidazoles are part of the larger class of azoles and are used in a wide range of applications, including in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

Benzimidazole has a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazoles are known to react with various compounds, and the specific reactions would depend on the other functional groups present in the molecule. For example, they can undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzimidazole derivatives show activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of a specific benzimidazole derivative would depend on its specific structure and properties. Some benzimidazoles are used in pharmaceuticals and are generally safe under prescribed conditions, but they could be toxic if ingested in large amounts.

Future Directions

Benzimidazoles have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research could explore new synthetic routes and potential applications for benzimidazole derivatives.